Cas no 1600405-03-5 (1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 1600405-03-5
• MF: C₈H₁₂N₆
• MW: 192.221079826355
• CID: 5746074
• PubChem ID: 114532876
• Update Time: 2025-05-30

1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-METHYL-1H-IMIDAZOL-2-YL)ETHYL]-1H-1,2,3-TRIAZOL-4-AMINE
• 1600405-03-5
• EN300-1114689
• 1H-1,2,3-Triazol-4-amine, 1-[2-(1-methyl-1H-imidazol-2-yl)ethyl]-
• 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H12N6/c1-13-5-3-10-8(13)2-4-14-6-7(9)11-12-14/h3,5-6H,2,4,9H2,1H3
• InChI Key： KOPQJWDPLVLHPK-UHFFFAOYSA-N
• SMILES： N1(C)C=CN=C1CCN1C=C(N)N=N1

Computed Properties

• Exact Mass: 192.11234441g/mol
• Monoisotopic Mass: 192.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 476.9±51.0 °C(Predicted)
• pka: 7.31±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine

Comprehensive Overview of 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1600405-03-5)

The compound 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine, identified by its CAS No. 1600405-03-5, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of imidazole and triazole rings, which are known for their versatile biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or ligand for receptor binding, given its structural similarity to other bioactive compounds.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. The 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine scaffold aligns with this trend, as its modular structure allows for easy derivatization to optimize pharmacokinetic properties. This adaptability makes it a promising candidate for targeting cancer, inflammatory diseases, and even neurodegenerative disorders, topics frequently searched by professionals in the field.

The synthesis of CAS No. 1600405-03-5 typically involves click chemistry methodologies, a hot topic in modern organic chemistry due to its efficiency and selectivity. This approach enables the rapid assembly of the triazole-amine core, which can then be further functionalized. Such synthetic strategies are often discussed in forums and publications focusing on green chemistry and sustainable drug development, reflecting broader industry priorities.

From a structural perspective, the presence of both imidazole and triazole moieties in 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine facilitates interactions with biological targets through hydrogen bonding and π-stacking. These interactions are critical for drug-receptor binding affinity, a key metric in medicinal chemistry optimization. Computational studies, including molecular docking and QSAR modeling, are frequently employed to predict its bioactivity, addressing common queries from researchers exploring in silico drug design.

Another area of interest is the compound's potential role in combinatorial chemistry libraries. Its scaffold serves as a versatile building block for generating diverse analogs, a strategy widely used in high-throughput screening campaigns. This aligns with the growing emphasis on fragment-based drug discovery, a trending topic in pharmaceutical R&D circles. Additionally, its stability under physiological conditions makes it suitable for in vivo studies, a frequent search term among preclinical researchers.

In summary, 1-2-(1-methyl-1H-imidazol-2-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 1600405-03-5) represents a compelling case study at the intersection of organic synthesis and drug discovery. Its multifaceted applications, from kinase inhibition to combinatorial library design, underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about next-generation therapeutics and targeted molecular interventions.